Cas no 2418677-98-0 (3-amino-5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethylbenzoic acid)

• Product Name: 3-amino-5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethylbenzoic acid
• CAS No: 2418677-98-0
• MF: C₁₉H₂₉N₃O₄
• MW: 363.451265096664
• CID: 5677601
• PubChem ID: 165772559
• Update Time: 2025-05-28

3-amino-5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,4,6-trimethylbenzoic acid
• 2418677-98-0
• EN300-26631468
• 3-amino-5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethylbenzoic acid

• Inchi： 1S/C19H29N3O4/c1-11-14(17(23)24)12(2)16(13(3)15(11)20)21-7-9-22(10-8-21)18(25)26-19(4,5)6/h7-10,20H2,1-6H3,(H,23,24)
• InChI Key： VNSMNBQPPKQJIG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C(C)=C(C(C)=C(C(=O)O)C=2C)N)CC1)=O

Computed Properties

• Exact Mass: 363.21580641g/mol
• Monoisotopic Mass: 363.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 96.1Ų

Additional information on 3-amino-5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethylbenzoic acid

Recent Advances in the Study of 3-amino-5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethylbenzoic acid (CAS: 2418677-98-0)

The compound 3-amino-5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethylbenzoic acid (CAS: 2418677-98-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its role as a building block in the synthesis of novel kinase inhibitors. Researchers have demonstrated that the tert-butoxycarbonyl (Boc) protected piperazine moiety and the trimethylbenzoic acid scaffold provide a versatile platform for further chemical modifications. These modifications have led to the development of compounds with enhanced selectivity and potency against specific kinase targets, which are crucial in the treatment of cancers and inflammatory diseases.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers detailed the optimized synthetic route for 3-amino-5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethylbenzoic acid. The study highlighted the importance of protecting group strategies and the use of mild reaction conditions to achieve high yields and purity. The authors also reported on the compound's stability under various physiological conditions, which is a critical factor for its potential use in vivo.

Another significant study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's interaction with specific protein targets. Using X-ray crystallography and molecular docking simulations, the researchers elucidated the binding mode of the molecule within the active site of a target enzyme. These findings provide valuable insights into the structure-activity relationships (SAR) that can guide the design of more effective derivatives.

Furthermore, preclinical studies have investigated the pharmacokinetic and pharmacodynamic properties of derivatives based on this compound. Early results indicate favorable absorption and distribution profiles, with minimal off-target effects. These findings suggest that 3-amino-5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethylbenzoic acid could serve as a promising lead compound for the development of new therapeutics.

In conclusion, the recent research on 3-amino-5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethylbenzoic acid (CAS: 2418677-98-0) underscores its potential as a versatile and valuable molecule in medicinal chemistry. Continued exploration of its applications and optimization of its properties are expected to yield significant contributions to the field of drug discovery and development.